Cas no 1867943-35-8 (4-Methoxyhex-2-enoic acid)

• Product Name: 4-Methoxyhex-2-enoic acid
• CAS No: 1867943-35-8
• Molecular Formula: C₇H₁₂O₃
• Molecular Weight: 144.168382644653
• CID: 5802737
• PubChem ID: 131246384

4-Methoxyhex-2-enoic acid Properties

Names and Identifiers

• 4-methoxyhex-2-enoic acid
• 1867943-35-8
• EN300-1788297

• InChIKey： HTSPHDWKROIKBY-SNAWJCMRSA-N
• Inchi： 1S/C7H12O3/c1-3-6(10-2)4-5-7(8)9/h4-6H,3H2,1-2H3,(H,8,9)/b5-4+
• SMILES： O(C)C(/C=C/C(=O)O)CC

Computed Properties

• Exact Mass: 144.078644241g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.078644241g/mol
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids